Cas no 1805157-78-1 (3-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride)

• Product Name: 3-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride
• CAS No: 1805157-78-1
• MF: C₇H₃Cl₂NO₂S₂
• MW: 268.140217065811
• CID: 4961222
• Update Time: 2025-07-22

3-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C7H3Cl2NO2S2/c8-5-1-2-6(13)7(4(5)3-10)14(9,11)12/h1-2,13H
• InChI Key： ZLNPVKUJOWFSFI-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(C=1C#N)Cl)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 356
• XLogP3: 2.4
• Topological Polar Surface Area: 67.3

Additional information on 3-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride

Comprehensive Overview of 3-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride (CAS No. 1805157-78-1)

3-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride (CAS No. 1805157-78-1) is a specialized sulfonyl chloride derivative with a unique molecular structure, combining chloro, cyano, and mercapto functional groups. This compound has garnered significant attention in organic synthesis and pharmaceutical research due to its versatile reactivity. Its CAS number (1805157-78-1) serves as a critical identifier for researchers and suppliers in the chemical industry. The compound's sulfonyl chloride moiety makes it a valuable intermediate for constructing sulfonamides, which are pivotal in drug discovery and agrochemical applications.

In recent years, the demand for high-purity intermediates like 3-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers frequently search for "sulfonyl chloride applications" or "cyano-substituted benzene derivatives" to explore novel synthetic routes. This compound's multifunctional reactivity aligns with trends in green chemistry, as it enables fewer synthetic steps and reduced waste generation. Its CAS No. 1805157-78-1 is often cross-referenced in patents related to kinase inhibitors and antibacterial agents.

The mercapto group in 3-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride offers unique opportunities for chelation and conjugation chemistry, making it relevant in bioconjugation and material science. Queries like "thiol-reactive sulfonyl chlorides" or "chloro-cyano benzene synthesis" reflect its niche applications. Analytical techniques such as HPLC and NMR are essential for verifying its purity, as even minor impurities can impact downstream reactions. The compound's stability under anhydrous conditions is a frequent topic in chemical forums.

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In summary, 3-Chloro-2-cyano-6-mercaptobenzenesulfonyl chloride (CAS No. 1805157-78-1) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its structural uniqueness and reactivity ensure its continued relevance in scientific and industrial advancements. Researchers are encouraged to explore its patent literature and safety data sheets for further insights.